Cas no 87539-72-8 (6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 87539-72-8
• MF: C₁₅H₈Cl₂N₄
• MW: 315.156820297241
• MDL: MFCD00406281
• CID: 1904573
• PubChem ID: 14064629
• Update Time: 2025-04-21

6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazine
• 87539-72-8
• BRD-K06308923-001-01-8
• AKOS015969551
• DB-333410

• MDL： MFCD00406281
• Inchi： 1S/C15H8Cl2N4/c16-10-7-5-9(6-8-10)14-18-19-15-12-4-2-1-3-11(12)13(17)20-21(14)15/h1-8H
• InChI Key： FNNYRUZJLQKSQZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)Cl)N2N=1

Computed Properties

• Exact Mass: 314.0126017Da
• Monoisotopic Mass: 314.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.1Ų